Cas no 1788908-20-2 (3-ethynylpiperidin-3-ol;hydrochloride)

• Product Name: 3-ethynylpiperidin-3-ol;hydrochloride
• CAS No: 1788908-20-2
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• MDL: MFCD30471118
• CID: 5191680
• PubChem ID: 118114174
• Update Time: 2026-03-05

3-ethynylpiperidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethynylpiperidin-3-ol hydrochloride
• 3-ethynylpiperidin-3-ol;hydrochloride
• Z2740389421
• MFCD30471118
• 3-Ethynylpiperidin-3-olhydrochloride
• PS-17036
• BRAXMQZEYIYKLR-UHFFFAOYSA-N
• 3-ETHYNYLPIPERIDIN-3-OL HCL
• SCHEMBL16763224
• SY322231
• 1788908-20-2
• EN300-22169284

• MDL： MFCD30471118
• Inchi： 1S/C7H11NO.ClH/c1-2-7(9)4-3-5-8-6-7;/h1,8-9H,3-6H2;1H
• InChI Key： BRAXMQZEYIYKLR-UHFFFAOYSA-N
• SMILES： C(C1(CNCCC1)O)#C.Cl

Computed Properties

• Exact Mass: 161.0607417g/mol
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-ethynylpiperidin-3-ol;hydrochloride

Recent Advances in the Study of 3-Ethynylpiperidin-3-ol Hydrochloride (CAS: 1788908-20-2)

In recent years, the compound 3-ethynylpiperidin-3-ol hydrochloride (CAS: 1788908-20-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and ethynyl functional group, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 3-ethynylpiperidin-3-ol hydrochloride. The research team employed a multi-step synthetic route to achieve high purity and yield of the compound. The study highlighted the compound's ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings suggest potential applications in treating neurological disorders such as Parkinson's disease and depression.

Another significant development comes from a preclinical study conducted by a team at a leading pharmaceutical research institute. The study focused on the compound's pharmacokinetic properties and its ability to cross the blood-brain barrier (BBB). Results indicated that 3-ethynylpiperidin-3-ol hydrochloride exhibits favorable BBB permeability, a critical factor for CNS-active drugs. Additionally, the compound demonstrated a favorable safety profile in animal models, with no significant adverse effects observed at therapeutic doses.

Further investigations into the molecular mechanisms of 3-ethynylpiperidin-3-ol hydrochloride have revealed its potential as a modulator of protein-protein interactions (PPIs). A study published in Nature Chemical Biology demonstrated that the compound can selectively inhibit specific PPIs involved in neurodegenerative diseases. This opens new avenues for drug discovery, particularly in targeting previously undruggable pathways.

In summary, the latest research on 3-ethynylpiperidin-3-ol hydrochloride (CAS: 1788908-20-2) underscores its versatility and potential in drug development. Its unique chemical properties, combined with promising preclinical data, position it as a compelling candidate for further clinical evaluation. Future studies should focus on optimizing its therapeutic efficacy and exploring its applications in a broader range of medical conditions.